Cas no 26489-56-5 (bis(1-styrylpyridinium) 4,4'-diamino-2,2'-stilbene-2,2'-disulphonate)

• Product Name: bis(1-styrylpyridinium) 4,4'-diamino-2,2'-stilbene-2,2'-disulphonate
• CAS No: 26489-56-5
• MF: C₄₀H₃₆N₄O₆S₂
• MW: 732.867047309875
• CID: 1427477
• PubChem ID: 73759961
• Update Time: 2025-04-20

bis(1-styrylpyridinium) 4,4'-diamino-2,2'-stilbene-2,2'-disulphonate Chemical and Physical Properties

Names and Identifiers

• bis(1-styrylpyridinium) 4,4'-diamino-2,2'-stilbene-2,2'-disulphonate
• XDSKDHWBQNEWSS-NKJQSFPISA-L
• 26489-56-5
• EINECS 247-738-1

• Inchi： 1S/C14H14N2O6S2.2C13H12N/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22;2*1-3-7-13(8-4-1)9-12-14-10-5-2-6-11-14/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22);2*1-12H/q;2*+1/p-2/b2-1+;2*12-9+
• InChI Key： XDSKDHWBQNEWSS-NKJQSFPISA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])N)N)(=O)(=O)[O-].[N+]1(C=CC=CC=1)/C=C/C1C=CC=CC=1.[N+]1(C=CC=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 732.20762723g/mol
• Monoisotopic Mass: 732.20762723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų